[(4Ar,7R,7aR)-6-[6-(butanoylamino)purin-9-yl]-2-hydroxy-2-oxo-4a,6,7,7a-tetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-7-yl] butanoate

• CAS No.: 362-74-3
• Product Name: [(4Ar,7R,7aR)-6-[6-(butanoylamino)purin-9-yl]-2-hydroxy-2-oxo-4a,6,7,7a-tetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-7-yl] butanoate
• Molecular Formula: C18H24N5O8P
• Molecular Weight: 469.4 g/mol
• IUPAC Name: [(4aR,7R,7aR)-6-[6-(butanoylamino)purin-9-yl]-2-hydroxy-2-oxo-4a,6,7,7a-tetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-7-yl] butanoate
• Standard InChI: InChI=1S/C18H24N5O8P/c1-3-5-11(24)22-16-13-17(20-8-19-16)23(9-21-13)18-15(30-12(25)6-4-2)14-10(29-18)7-28-32(26,27)31-14/h8-10,14-15,18H,3-7H2,1-2H3,(H,26,27)(H,19,20,22,24)/t10-,14-,15-,18?/m1/s1
• Standard InChIKey: CJGYSWNGNKCJSB-QMJNRFBBSA-N
• Isomeric SMILES: CCCC(=O)NC1=C2C(=NC=N1)N(C=N2)[C@H]3[C@@H]([C@H]4[C@H](O3)COP(=O)(O4)O)OC(=O)CCC
• SMILES: CCCC(=O)NC1=C2C(=NC=N1)N(C=N2)C3C(C4C(O3)COP(=O)(O4)O)OC(=O)CCC
• Canonical SMILES: CCCC(=O)NC1=C2C(=NC=N1)N(C=N2)C3C(C4C(O3)COP(=O)(O4)O)OC(=O)CCC
• Appearance: Solid powder
• Description: Bucladesine is a cyclic nucleotide derivative which mimics the action of endogenous cAMP and is capable of permeating the cell membrane. It has vasodilator properties and is used as a cardiac stimulant. Bucladesine is a phosphodiesterase inhibitor. Bucladesine is a cell permeable cAMP analog. The compound is used in a wide variety of research applications because it mimics cAMP and can induce normal physiological responses when added to cells in experimental conditions. cAMP is only able to elicit minimal responses in these situations. The neurite outgrowth instigated by bucladesine in cell cultures has been shown to be enhanced by nardosinone.
• Purity: >98% (or refer to the Certificate of Analysis)
• Related CAS: 16980-89-5 (mono-hydrochloride salt); 19436-29-4 (hydrochloride salt)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: (But)(2) cAMP; Adenosine-3',5'-Monophosphate, Dibutyryl; AMP, Dibutyryl Cyclic; Bucladesine; Bucladesine, Barium (1:1) Salt; Bucladesine, Disodium Salt; Bucladesine, Monosodium Salt; Bucladesine, Sodium Salt; Cyclic AMP, Dibutyryl; DBcAMP; Dibutyryl Adenosine 3',5' Monophosphate; Dibutyryl Adenosine 3,5 Monophosphate; Dibutyryl Adenosine-3',5'-Monophosphate; Dibutyryl Cyclic AMP; Disodium Salt Bucladesine; Monosodium Salt Bucladesine; N',O' Dibutyryl cAMP; N',O'-Dibutyryl-cAMP; N(6),0(2')-Dibutyryl Cyclic AMP; Sodium Salt Bucladesine
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• PubChem Compound: 5702210
• Last Modified: Nov 11 2021